Cas no 882670-24-8 (dimethyl-1,3-thiazole-5-sulfonyl fluoride)

• Product Name: dimethyl-1,3-thiazole-5-sulfonyl fluoride
• CAS No: 882670-24-8
• MF: C₅H₆FNO₂S₂
• MW: 195.235042095184
• MDL: MFCD30488556
• CID: 3323324
• PubChem ID: 86235390
• Update Time: 2025-06-09

dimethyl-1,3-thiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-THIAZOLESULFONYL FLUORIDE, 2,4-DIMETHYL-
• dimethyl-1,3-thiazole-5-sulfonyl fluoride
• 882670-24-8
• Dimethyl-1,3-thiazole-5-sulfonylfluoride
• SCHEMBL4902068
• EN300-330771

• MDL： MFCD30488556
• Inchi： 1S/C5H6FNO2S2/c1-3-5(11(6,8)9)10-4(2)7-3/h1-2H3
• InChI Key： DCCUPDUVLWBVSN-UHFFFAOYSA-N
• SMILES： S1C(S(F)(=O)=O)=C(C)N=C1C

Computed Properties

• Exact Mass: 194.98239894Da
• Monoisotopic Mass: 194.98239894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on dimethyl-1,3-thiazole-5-sulfonyl fluoride

Recent Advances in the Application of Dimethyl-1,3-thiazole-5-sulfonyl Fluoride (CAS: 882670-24-8) in Chemical Biology and Drug Discovery

Dimethyl-1,3-thiazole-5-sulfonyl fluoride (CAS: 882670-24-8) has emerged as a critical chemical probe and building block in modern chemical biology and drug discovery research. This sulfonyl fluoride derivative belongs to the growing class of sulfur(VI) fluoride exchange (SuFEx) click chemistry reagents, which have gained prominence due to their unique reactivity profiles and biocompatibility. Recent studies have highlighted its utility as a covalent modifier of proteins, enabling the study of enzyme mechanisms and the development of targeted therapeutics.

A 2023 study published in Nature Chemical Biology demonstrated the compound's exceptional selectivity for tyrosine residues in proteome-wide profiling experiments. The research team utilized dimethyl-1,3-thiazole-5-sulfonyl fluoride to map over 200 previously uncharacterized tyrosine interactions in human cell lysates, revealing new insights into cellular signaling pathways. This work established the compound as one of the most tyrosine-selective sulfonyl fluorides reported to date, with minimal off-target reactivity observed at physiological pH.

In parallel developments, several pharmaceutical companies have incorporated this reagent into their fragment-based drug discovery platforms. Its ability to form stable covalent adducts with catalytic residues has proven particularly valuable for targeting challenging protein classes such as kinases and phosphatases. A recent patent application (WO2023056321) describes its use in developing irreversible inhibitors for oncology targets, showcasing improved pharmacokinetic properties compared to traditional warheads.

The synthetic accessibility of dimethyl-1,3-thiazole-5-sulfonyl fluoride has also facilitated its adoption in high-throughput screening campaigns. A 2024 Journal of Medicinal Chemistry report detailed its application in a 50,000-compound screen against SARS-CoV-2 main protease, where it served as both a positive control and template for lead optimization. The thiazole ring's hydrogen-bonding capability combined with the sulfonyl fluoride's covalent reactivity yielded compounds with sub-micromolar potency.

Ongoing research is exploring the compound's potential in targeted protein degradation. Preliminary results presented at the 2024 ACS Spring Meeting indicate that dimethyl-1,3-thiazole-5-sulfonyl fluoride can be effectively conjugated to E3 ligase ligands, creating bifunctional molecules capable of inducing selective protein degradation. This application capitalizes on the reagent's stability in cellular environments and its predictable reactivity patterns.

Despite these advances, challenges remain in fully characterizing the reactivity scope of dimethyl-1,3-thiazole-5-sulfonyl fluoride. Current efforts focus on understanding its behavior in live-cell systems and developing computational models to predict its site-selectivity. The compound's unique combination of properties - including its moderate electrophilicity, aromatic stabilization, and metabolic stability - positions it as a versatile tool that will likely see expanded use in chemical biology and drug discovery in the coming years.